2-(2-acetamidothiazol-4-yl)-N-(2-methoxyphenyl)acetamide
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Description
2-(2-acetamidothiazol-4-yl)-N-(2-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C14H15N3O3S and its molecular weight is 305.35. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Evaluation as β3-Adrenergic Receptor Agonists
Research aimed at treating obesity and non-insulin-dependent diabetes mellitus (type 2) has explored the synthesis of N-phenyl-(2-aminothiazol-4-yl)acetamides, revealing compounds with potent agonistic activity against human β3-adrenergic receptors. These compounds, such as N-phenyl-(2-phenylaminothiazol-4-yl)acetamide and N-phenyl-[2-(3-methoxyphenyl)aminothiazol-4-yl]acetamide, have demonstrated significant hypoglycemic activity in rodent models of diabetes, highlighting their potential therapeutic applications (Maruyama et al., 2012).
Antagonistic Activity Against Adenosine A3 Receptors
4-(4-Methoxyphenyl)-2-aminothiazole derivatives have been synthesized and evaluated for their selective antagonistic properties towards human adenosine A3 receptors. These compounds, particularly N-[3-(4-methoxy-phenyl)-[1,2,4]thiadiazol-5-yl]-acetamide, displayed high binding affinity and selectivity, with potential implications for modulating cAMP biosynthesis in adenosine A3 receptor signal transduction pathways (Jung et al., 2004).
Enzyme Inhibitory Activities of Triazole Analogues
Triazole derivatives, synthesized through both conventional and microwave-assisted methods, have been evaluated for their inhibitory potential against enzymes like bovine carbonic anhydrase, acetylcholinesterase, and butyrylcholinesterase. One compound, in particular, demonstrated notable activity across all tested enzymes, with SAR studies and molecular docking aiding in understanding the compounds' modes of binding and enzyme inhibition mechanisms (Virk et al., 2018).
Antibacterial Activity of Zinc Complexes
Zinc complexes formed with Schiff bases derived from 2-acetamidobenzaldehyde have been investigated for their antibacterial properties against pathogenic strains such as Escherichia coli, Staphylococcus aureus, and Pseudomonas aeruginosa. These studies provide insights into the potential use of these complexes in antibacterial applications, with an emphasis on understanding the role of different anions in modulating antibacterial activity (Chohan et al., 2003).
Properties
IUPAC Name |
2-(2-acetamido-1,3-thiazol-4-yl)-N-(2-methoxyphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15N3O3S/c1-9(18)15-14-16-10(8-21-14)7-13(19)17-11-5-3-4-6-12(11)20-2/h3-6,8H,7H2,1-2H3,(H,17,19)(H,15,16,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UKMDVGJEPRZKRA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=NC(=CS1)CC(=O)NC2=CC=CC=C2OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
305.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.